Cas no 1415611-16-3 (2-(2-((Tert-Butyldimethylsilyl)oxy)-5-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)ethanol)

2-(2-((Tert-Butyldimethylsilyl)oxy)-5-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)ethanol structure
1415611-16-3 structure
Product Name:2-(2-((Tert-Butyldimethylsilyl)oxy)-5-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)ethanol
CAS No:1415611-16-3
MF:C20H34O2Si
MW:334.568267345428
CID:2156363
Update Time:2023-08-05

2-(2-((Tert-Butyldimethylsilyl)oxy)-5-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 5H-benzocycloheptene-5-ethanol, 2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-6,7,8,9-tetrahydro-5-methyl-
    • 2-(2-((tert-Butyldimethylsilyl)oxy)-5-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)ethanol
    • 5H-Benzocycloheptene-5-ethanol,2-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-6,7,8,9-tetrahydro-5-Methyl-
    • 2-(2-((Tert-Butyldimethylsilyl)oxy)-5-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-yl)ethanol
    • Inchi: 1S/C20H34O2Si/c1-19(2,3)23(5,6)22-17-10-11-18-16(15-17)9-7-8-12-20(18,4)13-14-21/h10-11,15,21H,7-9,12-14H2,1-6H3
    • InChI Key: LHERXPJAMPDBCV-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC1C=CC2=C(C=1)CCCCC2(C)CCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 388
  • Topological Polar Surface Area: 29.5
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